Cas no 1112978-84-3 ((5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one)

• Product Name: (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one
• CAS No: 1112978-84-3
• MF: C₁₇H₁₃N₃O₃
• MW: 307.3034
• CID: 1124158
• PubChem ID: 135398522
• Update Time: 2025-10-31

(5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-2-anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one
• Leucettine L41
• (Z)-5-(Benzo[d][1,3]dioxol-5-ylmethylene)-2-(phenylamino)-3,5-dihydro-4H-imidazol-4-one
• CHEBI:195521
• HY-117049
• 1112978-84-3
• Q27080158
• GTPL8167
• (5Z)-5-(1,3-Benzodioxol-5-yl)methylene-2-phenylamino-3,5-dihydro-4H-imidazol-4one
• GLXC-15222
• BDBM50347750
• CHEMBL1802358
• NCGC00390455-01
• SCHEMBL16075919
• CS-0063597
• (5Z)-2-anilino-5-(1,3-benzodioxol-5-ylmethylidene)-3,5-dihydro-4H-imidazol-4-one
• (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylene)-1,5-dihydro-4H-imidazol-4-one
• (Z)-4-(Benzo[d][1,3]dioxol-5-ylmethylene)-2-(phenylamino)-1H-imidazol-5(4H)-one
• DA-54865
• (4Z)-2-anilino-4-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-5-one
• (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one

• Inchi： 1S/C17H13N3O3/c21-16-13(8-11-6-7-14-15(9-11)23-10-22-14)19-17(20-16)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,18,19,20,21)
• InChI Key： PGPHHJBZEGSUNE-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=C3C(NC(=N3)NC3C=CC=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 307.09569129 g/mol
• Monoisotopic Mass: 307.09569129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72
• Molecular Weight: 307.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one

Introduction to Compound with CAS No. 1112978-84-3 and Product Name: (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one

The compound with the CAS number 1112978-84-3 and the product name (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one represents a significant advancement in the field of chemical and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The compound belongs to a class of heterocyclic compounds that exhibit a range of biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one is characterized by the presence of several key functional groups, including an anilino group, a benzodioxolylmethylidene moiety, and an imidazolone core. These structural elements contribute to the compound's versatility and its ability to interact with various biological targets. The anilino group, for instance, is known for its ability to enhance binding affinity to certain enzymes and receptors, while the benzodioxolylmethylidene moiety introduces additional binding pockets that can be exploited for drug design.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have been particularly interested in its pharmacological properties, which suggest applications in treating a variety of diseases. For example, preliminary in vitro studies have demonstrated that (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one exhibits inhibitory activity against certain kinases and other enzymes implicated in inflammatory responses. This has led to investigations into its potential use as an anti-inflammatory agent.

The benzodioxolylmethylidene group in the molecule is particularly noteworthy, as it has been shown to enhance the solubility and bioavailability of drug candidates. This feature is crucial for developing compounds that can be effectively administered orally or through other non-invasive routes. Additionally, the imidazolone core is known for its stability and resistance to metabolic degradation, which are important factors for ensuring the efficacy of therapeutic agents.

In terms of synthetic chemistry, (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one has been synthesized through a multi-step process that involves condensation reactions and cyclization steps. The synthesis route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale research and potential industrial production. The use of advanced synthetic methodologies has allowed researchers to explore various structural analogs and derivatives of this compound, further expanding its therapeutic potential.

One of the most exciting aspects of this compound is its potential in combination therapy. Due to its broad spectrum of biological activity, it may be effective when used in conjunction with other drugs targeting different pathways. This approach could lead to synergistic effects that enhance overall treatment outcomes. For instance, studies have suggested that (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one could be combined with existing anti-cancer agents to improve their efficacy while reducing side effects.

The pharmacokinetic properties of this compound have also been extensively studied. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These studies have provided valuable insights into optimizing dosages and delivery methods for maximum therapeutic benefit. For example, findings indicate that oral administration may be a viable route for delivering this compound effectively.

From a regulatory perspective, the development of new pharmaceutical compounds like (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one must adhere to stringent guidelines set by global health authorities. These guidelines ensure that new drugs are safe and effective before they are approved for clinical use. The rigorous testing process involves preclinical studies followed by clinical trials to evaluate the compound's safety profile and therapeutic efficacy.

The impact of this compound on future drug development cannot be overstated. Its unique structural features and promising biological activities make it a valuable asset in the pharmaceutical industry's arsenal against various diseases. As research continues to uncover new applications for (5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one, it is likely that we will see more innovative therapies emerge based on this molecule or its derivatives.

In conclusion,(5Z)-2-Anilino-5-(1,3-benzodioxol-5-ylmethylidene)-1H-imidazol-4-one represents a significant advancement in medicinal chemistry with considerable potential for therapeutic applications. Its unique structural features, combined with promising pharmacological properties, make it a subject of intense interest among researchers worldwide. As further studies continue to elucidate its mechanisms of action and optimize its synthetic pathways,(CAS No. 1112978-84) is poised to play a crucial role in the development of next-generation pharmaceuticals.